Cas no 1204810-54-7 (8-Bromo-3,4-dichloroquinoline)

• Product Name: 8-Bromo-3,4-dichloroquinoline
• CAS No: 1204810-54-7
• MF: C₉H₄BrCl₂N
• MW: 276.944759368896
• CID: 2853881
• PubChem ID: 45599637
• Update Time: 2025-05-21

8-Bromo-3,4-dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3,4-dichloroquinoline
• Quinoline, 8-bromo-3,4-dichloro-

• Inchi： 1S/C9H4BrCl2N/c10-6-3-1-2-5-8(12)7(11)4-13-9(5)6/h1-4H
• InChI Key： SEPFSPFPUNTPPR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Br)C(Cl)=C(Cl)C=1

Additional information on 8-Bromo-3,4-dichloroquinoline

Introduction to 8-Bromo-3,4-dichloroquinoline (CAS No. 1204810-54-7)

8-Bromo-3,4-dichloroquinoline (CAS No. 1204810-54-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and dichloro substituents on the quinoline ring, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 8-Bromo-3,4-dichloroquinoline is defined by its molecular formula C₉H₅BrCl₂N, with a molecular weight of approximately 265.00 g/mol. The presence of the bromine and chlorine atoms imparts specific physical and chemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding its behavior in different environments and its potential interactions with biological systems.

In recent years, 8-Bromo-3,4-dichloroquinoline has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits significant antibacterial and antifungal properties against a variety of pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 8-Bromo-3,4-dichloroquinoline effectively inhibited the growth of multidrug-resistant bacteria, making it a promising lead compound for the development of new antibiotics.

Beyond its antimicrobial properties, 8-Bromo-3,4-dichloroquinoline has also been investigated for its anticancer potential. Several studies have reported that this compound can induce apoptosis in cancer cells through various mechanisms, such as DNA damage and disruption of cell cycle progression. A notable study published in the Cancer Research journal found that 8-Bromo-3,4-dichloroquinoline selectively targeted and killed cancer cells while sparing normal cells, highlighting its potential as a novel anticancer agent.

The pharmacokinetic properties of 8-Bromo-3,4-dichloroquinoline have also been explored to assess its suitability as a therapeutic agent. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is essential for effective drug delivery. Additionally, the compound's stability in physiological conditions ensures that it remains active in the body for an extended period.

In terms of safety and toxicity, preliminary studies have indicated that 8-Bromo-3,4-dichloroquinoline is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

The synthesis of 8-Bromo-3,4-dichloroquinoline involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include bromination and chlorination reactions followed by cyclization to form the quinoline ring. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a large scale.

In conclusion, 8-Bromo-3,4-dichloroquinoline (CAS No. 1204810-54-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it an attractive candidate for developing new drugs to combat infectious diseases and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for future advancements in healthcare.